Cas no 2228397-10-0 (1-1-(heptan-4-yl)cyclopropylethan-1-one)

1-1-(Heptan-4-yl)cyclopropylethan-1-one is a cyclopropyl ketone derivative characterized by its unique structural framework, combining a heptyl chain with a cyclopropane ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its cyclopropyl group imparts steric and electronic effects that can influence reactivity and stability, making it valuable for selective transformations. The ketone functionality offers versatility for further derivatization, such as reduction or nucleophilic addition. The branched alkyl chain enhances lipophilicity, which may be advantageous in applications requiring controlled solubility or membrane permeability.
1-1-(heptan-4-yl)cyclopropylethan-1-one structure
2228397-10-0 structure
Product Name:1-1-(heptan-4-yl)cyclopropylethan-1-one
CAS No:2228397-10-0
MF:C12H22O
MW:182.302484035492
CID:6200395
PubChem ID:165628839
Update Time:2025-10-28

1-1-(heptan-4-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-1-(heptan-4-yl)cyclopropylethan-1-one
    • 1-[1-(heptan-4-yl)cyclopropyl]ethan-1-one
    • EN300-1769382
    • 2228397-10-0
    • Inchi: 1S/C12H22O/c1-4-6-11(7-5-2)12(8-9-12)10(3)13/h11H,4-9H2,1-3H3
    • InChI Key: OJQCKGKUQJASMR-UHFFFAOYSA-N
    • SMILES: O=C(C)C1(C(CCC)CCC)CC1

Computed Properties

  • Exact Mass: 182.167065321g/mol
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

1-1-(heptan-4-yl)cyclopropylethan-1-one Pricemore >>

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Additional information on 1-1-(heptan-4-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2228397-10-0 and Product Name: 1-1-(heptan-4-yl)cyclopropylethan-1-one

The compound with the CAS number 2228397-10-0 and the product name 1-1-(heptan-4-yl)cyclopropylethan-1-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 1-1-(heptan-4-yl)cyclopropylethan-1-one incorporates a cyclopropyl ring linked to a heptanoyl substituent, which provides a versatile platform for further functionalization and study.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new therapeutic agents. The cyclopropyl moiety in 1-1-(heptan-4-yl)cyclopropylethan-1-one is of particular interest because it can influence the electronic properties and biological activity of the molecule. This structural feature has been shown to enhance binding affinity to biological targets, making it a valuable scaffold for designing drugs with improved efficacy and selectivity.

One of the most exciting developments in the field of pharmaceutical chemistry is the use of computational methods to predict and optimize the properties of new compounds. The structural features of 1-1-(heptan-4-yl)cyclopropylethan-1-one have been extensively studied using molecular modeling techniques, which have revealed insights into its potential interactions with biological receptors. These studies have suggested that this compound may exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in inflammation and pain management.

The synthesis of 1-1-(heptan-4-yl)cyclopropylethan-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the formation of the cyclopropyl ring and the introduction of the heptanoyl group, which requires precise control over reaction conditions and reagent selection. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities, making it feasible to produce this compound on a larger scale for further research and development.

Another area where 1-1-(heptan-4-yl)cyclopropylethan-1-one has shown promise is in the field of materials science. The unique structural properties of this compound make it an attractive candidate for applications in polymer chemistry and nanotechnology. For instance, its ability to form stable complexes with other molecules has been explored for developing novel materials with enhanced mechanical and thermal properties.

The potential applications of 1-1-(heptan-4-yl)cyclopropylethan-1-one extend beyond pharmaceuticals and materials science. Researchers are also investigating its use in agrochemicals, where its structural features may contribute to the development of new pesticides and herbicides with improved environmental profiles. This interdisciplinary approach highlights the versatility of this compound and its significance in various scientific domains.

In conclusion, the compound with CAS number 2228397-10-0 and the product name 1-1-(heptan-4-ylylcyclopropylethanone) represents a remarkable achievement in chemical research. Its unique structural features, combined with its potential applications in multiple fields, make it a compound of great interest to scientists worldwide. As research continues to uncover new uses for this molecule, it is likely that 1-heptanone-cyclopropylethano will play an increasingly important role in advancing scientific knowledge and innovation.

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